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Compound of Interest

Compound Name: m-Chlorocumene

Cat. No.: B1618335

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for m-
chlorocumene (1-chloro-3-(1-methylethyl)benzene). Due to the limited availability of specific
toxicological data for m-chlorocumene, information from structurally similar compounds, such
as 4-chlorocumene and cumene, has been included to provide a more complete assessment of
potential hazards. All data derived from analogous compounds is clearly indicated.

Chemical and Physical Properties

m-Chlorocumene is a chlorinated aromatic hydrocarbon.[1] Its physical and chemical
properties are summarized in the table below.
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Property Value Source
Chemical Formula CoH11ClI [1112]
Molecular Weight 154.63 g/mol [2]

CAS Number 7073-93-0 [2]
Appearance Colorless liquid [1]

Odor Aromatic [1]
Boiling Point 179.6 °C at 760 mmHg [3]
Flash Point 70.6 °C [3]
Density 1.021 g/cm3 [3]
Vapor Pressure 1.26 mmHg at 25°C [3]

B Insoluble in water, soluble in
Solubility ) [1]
organic solvents.

Hazard Identification and GHS Classification

m-Chlorocumene is considered a hazardous substance. While a specific GHS classification
for m-chlorocumene is not readily available, the classification for its isomer, 4-chlorocumene,
provides a strong indication of its potential hazards.

GHS Classification (based on 4-Chlorocumene)[4]
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Hazard Class Hazard Category Hazard Statement
Flammable Liquids 4 H227: Combustible liquid

o H304: May be fatal if
Aspiration Hazard 1 )

swallowed and enters airways

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Hazardous to the Aquatic o
) H412: Harmful to aquatic life
Environment, Long-Term 3 ) .
with long lasting effects
Hazard

Pictograms (based on 4-Chlorocumene)[4]

e Health Hazard

e Irritant

Signal Word (based on 4-Chlorocumene): Danger([4]

Toxicological Information

Specific toxicological data for m-chlorocumene is limited. The following table includes data for
related compounds to provide an estimate of its toxicological profile.
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Parameter Value Species Route Source Notes
Data for m-
xylene, a
LD50 (Oral) 3523 mg/kg Rat Oral [5]
structural
analog.
Data for m-
LD50 ) xylene, a
12126 mg/kg Rabbit Dermal [5]
(Dermal) structural
analog.
Data for p-
LC50 27124 mg/m3 ] xylene, a
) Rat Inhalation [5]
(Inhalation) (4 hours) structural
analog.

Summary of Toxicological Effects:

o Acute Effects: Based on data for analogous compounds, acute exposure to m-
chlorocumene may cause skin and eye irritation.[1] Inhalation of vapors may lead to
respiratory tract irritation, dizziness, and drowsiness.[6] Ingestion poses a significant
aspiration hazard, which can be fatal.[4]

» Chronic Effects: Prolonged or repeated exposure to similar chlorinated hydrocarbons and
aromatic solvents may lead to effects on the central nervous system, liver, and kidneys.[6][7]

Occupational Exposure Limits

Currently, there are no specific occupational exposure limits (OELS) established for m-
chlorocumene. However, OELSs for the parent compound, cumene, can be used as a
reference point for occupational hygiene planning.
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Organization Limit Source
OSHA (PEL) 50 ppm (245 mg/m3) (Skin) [8]
ACGIH (TLV) 50 ppm (246 mg/m?) [8]
NIOSH (REL) 50 ppm (245 mg/m3) (Skin) [8]

Safe Handling and Storage

A systematic approach to handling and storing m-chlorocumene is essential to minimize

exposure and ensure a safe working environment.
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Caption: Workflow for the safe handling of m-Chlorocumene.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b1618335?utm_src=pdf-body-img
https://www.benchchem.com/product/b1618335?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Personal Protective Equipment (PPE)

The following PPE is recommended when handling m-chlorocumene:

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles and/or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., Viton®,

Barrier®), lab coat, and closed-toe shoes.

Respiratory Protection

If ventilation is inadequate, use a NIOSH-
approved respirator with an organic vapor

cartridge.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing. Seek medical attention if irritation

develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, give small amounts of water to drink.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.
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Fire Fighting Measures

m-Chlorocumene is a combustible liquid.

Property Recommendation

Use dry chemical, carbon dioxide, water spray,
Extinguishing Media or alcohol-resistant foam. A water spray can be

used to cool fire-exposed containers.

May produce toxic and irritating fumes, including
Hazardous Combustion Products hydrogen chloride and carbon oxides, upon
combustion.

Firefighters should wear self-contained
Fire Fighting Procedures breathing apparatus (SCBA) and full protective
clothing.

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Contain the spill using inert absorbent materials (e.g., sand, earth, vermiculite).

Collect: Collect the absorbed material into a sealed, labeled container for disposal.

Clean: Clean the spill area with soap and water.

Disposal Considerations

Dispose of m-chlorocumene and any contaminated materials as hazardous waste in
accordance with all applicable federal, state, and local regulations. Chlorinated hydrocarbons
may be classified under RCRA waste codes such as F024 or F025.[6] Always consult with a
licensed hazardous waste disposal company for proper disposal procedures.
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Experimental Protocols

The following are general experimental protocols relevant to the safety assessment of
chemicals like m-chlorocumene. Specific protocols should be adapted based on the exact
nature of the experiment and in consultation with relevant safety guidelines.

11.1. In Vitro Skin Irritation Test (OECD 439)

This test method uses a reconstructed human epidermis (RhE) model to assess the skin
irritation potential of a substance.

Tissue Preparation: Reconstituted human epidermis tissue cultures are equilibrated
overnight in an incubator.

Application of Test Substance: A small amount of the test substance (e.g., m-
chlorocumene) is applied topically to the tissue surface. A negative control (e.g., phosphate-
buffered saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are also tested.

Exposure and Incubation: The tissues are exposed to the substance for a defined period
(e.g., 60 minutes) and then rinsed. This is followed by a post-exposure incubation period
(e.g., 42 hours).

Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT
assay. The absorbance is measured, and the percentage of viable cells is calculated relative
to the negative control.

Classification: A substance is classified as an irritant if the cell viability is below a certain
threshold (e.g., < 50%).

11.2. Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)
This method is used to determine the acute oral toxicity of a substance.
e Animal Selection: Healthy, young adult rats of a single sex (usually females) are used.

¢ Sighting Study: A preliminary study is conducted with a single animal to determine the
appropriate starting dose for the main study.
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+ Main Study: Animals are dosed sequentially at one of the fixed dose levels (5, 50, 300, or
2000 mg/kg body weight). The dose for each subsequent animal depends on the outcome
for the previously dosed animal.

* Observation: Animals are observed for signs of toxicity and mortality for at least 14 days.

+ Endpoint: The test allows for the classification of the substance into a specific toxicity class
based on the observed outcomes at different dose levels.

Logical Relationships in Hazard Management

Effective management of the hazards associated with m-chlorocumene involves a hierarchical
approach to controls.

Elimination

(e.g., Use a safer alternative)

Substitution
(e.g., Use a less volatile solvent)

Engineering Controls
(e.g., Fume hood, closed systems)

Administrative Controls
(e.g., SOPs, training)

Personal Protective Equipment
(e.g., Gloves, goggles)
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Caption: Hierarchy of controls for managing chemical hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [m-Chlorocumene: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618335#m-chlorocumene-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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